Hydrocortisone Phosphate Triethylamine
Hydrocortisone Phosphate Triethylamine
Brand Name:
Vulcanchem
CAS No.:
122764-80-1
VCID:
VC0129907
InChI:
InChI=1S/C21H31O8P.C6H15N/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;1-4-7(5-2)6-3/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);4-6H2,1-3H3/t14-,15-,16-,18+,19-,20-,21-;/m0./s1
SMILES:
CCN(CC)CC.CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O
Molecular Formula:
C27H46NO8P
Molecular Weight:
543.638
Hydrocortisone Phosphate Triethylamine
CAS No.: 122764-80-1
Reference Standards
VCID: VC0129907
Molecular Formula: C27H46NO8P
Molecular Weight: 543.638
| CAS No. | 122764-80-1 |
|---|---|
| Product Name | Hydrocortisone Phosphate Triethylamine |
| Molecular Formula | C27H46NO8P |
| Molecular Weight | 543.638 |
| IUPAC Name | N,N-diethylethanamine;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C21H31O8P.C6H15N/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;1-4-7(5-2)6-3/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);4-6H2,1-3H3/t14-,15-,16-,18+,19-,20-,21-;/m0./s1 |
| Standard InChIKey | LQOLETVLSIWCFR-WDCKKOMHSA-N |
| SMILES | CCN(CC)CC.CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O |
| Synonyms | 2-((8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl Hydrogen Phosphate Triethylamine; (11β)-11,17-Dihydroxy-21-(phosphonooxy)-pregn-4-en |
| PubChem Compound | 89971161 |
| Last Modified | Nov 11 2021 |
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